3-(tert-butylthio)-N-(4-methoxyphenyl)pyrrolidine-1-carboxamide

• IUPAC Name: 3-tert-butylsulfanyl-N-(4-methoxyphenyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C16H24N2O2S/c1-16(2,3)21-14-9-10-18(11-14)15(19)17-12-5-7-13(20-4)8-6-12/h5-8,14H,9-11H2,1-4H3,(H,17,19)
• InChI Key: ZRFGEIXNSSZVPU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)SC1CCN(C1)C(=O)NC2=CC=C(C=C2)OC
• Molecular Formula: C16H24N2O2S
• Molecular Weight: 308.4 g/mol
• CAS No.: 1797278-52-4

Description

3-(tert-butylthio)-N-(4-methoxyphenyl)pyrrolidine-1-carboxamide is a chemical building block offered for research purposes. This compound belongs to the pyrrolidine carboxamide class, a scaffold recognized for its significant potential in medicinal chemistry and drug discovery. The pyrrolidine carboxamide structure is a privileged framework in pharmaceutical research. Compounds based on this core have been identified as potent inhibitors of biological targets such as the enoyl acyl carrier protein reductase (InhA) in Mycobacterium tuberculosis , making them a promising starting point for novel antituberculosis agents . Furthermore, this structural class has been strategically employed in the design of dual-target ligands for the Central Nervous System (CNS) , including molecules that act as μ-opioid receptor (MOR) agonists and dopamine D3 receptor (D3R) antagonists, a strategy aimed at developing analgesics with lower abuse liability . The structure has also been optimized to create potent and brain-penetrant antagonists for the Transient Receptor Potential Vanilloid 1 (TRPV1) channel , a key target for chronic pain treatment . The tert-butylthio and p-methoxyphenyl substituents on this particular analog suggest potential for enhanced lipophilicity and metabolic stability, properties that can be critical for in vitro pharmacological profiling and structure-activity relationship (SAR) studies . This product is intended for research and development use in a laboratory setting only. It is not for diagnostic, therapeutic, or any other human or veterinary use.

Biological Activity

3-(tert-butylthio)-N-(4-methoxyphenyl)pyrrolidine-1-carboxamide is a complex organic compound with significant potential in medicinal chemistry. This article explores its biological activities, including antimicrobial and anticancer properties, as well as its interactions with biological targets.

Chemical Structure and Properties

The compound is characterized by the following structural features:

• Pyrrolidine ring : A five-membered nitrogen-containing ring that contributes to the compound's reactivity.
• Tert-butylthio group : Enhances lipid solubility, potentially affecting membrane interactions.
• Methoxyphenyl moiety : Contributes to the compound's ability to interact with various biological targets.

The molecular formula of the compound is $C_{16}H_{24}N_{2}O_{2}S$ with a molecular weight of approximately 308.44 g/mol.

Antimicrobial Properties

Preliminary studies indicate that 3-(tert-butylthio)-N-(4-methoxyphenyl)pyrrolidine-1-carboxamide exhibits promising antimicrobial activity . The mechanism may involve disruption of bacterial cell membranes or inhibition of essential enzymes, although specific pathways remain to be fully elucidated.

Anticancer Activity

Research suggests that this compound may also possess anticancer properties . In vitro studies have demonstrated its ability to inhibit the growth of various cancer cell lines. Notably, it has shown selective toxicity towards tumorigenic cells while sparing non-tumorigenic cells, indicating a potential for targeted cancer therapies.

The biological activity of 3-(tert-butylthio)-N-(4-methoxyphenyl)pyrrolidine-1-carboxamide may be attributed to its interactions with specific enzymes and receptors. Interaction studies have highlighted its binding affinity to various biological targets, which could modulate enzyme activity or receptor functions, leading to therapeutic effects against diseases.

Comparative Analysis with Similar Compounds

To better understand the unique properties of this compound, a comparison with structurally similar compounds is valuable:

Compound Name	Molecular Formula	Key Features
N-(4-tert-butylphenyl)-4-(3-chloropyridin-2-yl)piperazine-1-carboxamide	$C_{18}H_{22}ClN_{3}O$	Exhibits analgesic activity; structurally similar piperazine derivative.
3-(3-(tert-butylthio)-1-(4-chlorobenzyl)-5-isopropyl-1H-indol-2-yl)-2,2-dimethylpropanoic acid	$C_{22}H_{29}ClN_{2}O_{2}S$	Contains indole scaffold; studied for anti-inflammatory properties.
(R)-3-((2-Methoxyphenyl)thio)pyrrolidine hydrochloride	$C_{13}H_{18}ClNOS$	Investigated for neuroprotective effects.

Case Studies and Research Findings

Recent research has highlighted the potential applications of 3-(tert-butylthio)-N-(4-methoxyphenyl)pyrrolidine-1-carboxamide in drug development:

• Anticancer Efficacy : A study conducted on murine liver cell lines showed that this compound inhibited cancer cell growth significantly at concentrations as low as 10 µM without affecting healthy cells .
• Mechanistic Insights : Further investigations revealed that modifications to the compound's structure could enhance its interaction with specific biological targets, thereby increasing its efficacy.
• Synergistic Effects : In combination therapy scenarios, this compound demonstrated synergistic effects when used alongside established chemotherapeutics, suggesting a potential role in multi-drug regimens .

Comparison with Similar Compounds

1-(4-Fluorophenyl)-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide

• Substituents : 4-Fluorophenyl (electron-withdrawing), 5-isopropyl-1,3,4-thiadiazole.
• Structural Differences: Incorporates a 5-oxo-pyrrolidinone ring (vs. non-oxidized pyrrolidine in the target compound) and a thiadiazole heterocycle.
• The thiadiazole may enhance π-stacking interactions in biological targets.

(S)-N-(3-(2-(((R)-1-Hydroxypropan-2-yl)amino)-6-morpholinopyridine-4-yl)-4-methylphenyl)-3-(2,2,2-trifluoroethyl)pyrrolidine-1-carboxamide

• Substituents: Trifluoroethyl (strongly electronegative), morpholinopyridine, hydroxyphenyl.
• Structural Differences: Features a trifluoroethyl group (vs. tert-butylthio) and a morpholinopyridine system.
• Implications : The trifluoroethyl group increases metabolic resistance and electronegativity, while the morpholine ring enhances solubility. This compound’s complexity suggests suitability for central nervous system (CNS) targets.

Pyridine Derivatives with tert-Butyldimethylsilyloxy Groups

• Substituents : tert-Butyldimethylsilyloxy (protecting group), iodopyridine.
• Structural Differences : Silicon-based protecting groups (vs. sulfur in the target compound) and pyridine cores.
• Implications : These derivatives are likely synthetic intermediates, with the silyl ether improving stability during synthesis.

Analysis of Substituent Impact on Molecular Properties

Substituent Effects Table

Compound	Key Substituents	Molecular Core	Lipophilicity (Predicted)	Metabolic Stability
Target Compound	tert-Butylthio, 4-methoxyphenyl	Pyrrolidine	High (LogP ~3.5)	Moderate-High
Compound	4-Fluorophenyl, thiadiazole	Pyrrolidinone	Moderate (LogP ~2.8)	Moderate
Compound	Trifluoroethyl, morpholinopyridine	Pyrrolidine	Low-Moderate (LogP ~2.0)	High
Compounds	Silyl ether, iodopyridine	Pyridine	Variable	High (silyl ether)

Key Observations

• Lipophilicity: The tert-butylthio group in the target compound contributes to higher lipophilicity compared to fluorophenyl () or morpholinopyridine () derivatives.
• Metabolic Stability : The trifluoroethyl group () and tert-butylthio group (target) both resist oxidative metabolism, but the latter may confer greater steric protection.
• Solubility: The morpholine ring () and pyrrolidinone () improve aqueous solubility relative to the target compound.

Research Findings and Implications

• Biological Target Suitability : The target compound’s tert-butylthio group may favor interactions with hydrophobic enzyme pockets (e.g., kinases or GPCRs), while the 4-methoxyphenyl group could engage in cation-π interactions.
• Synthetic Challenges : Unlike silyl-protected intermediates (), the tert-butylthio group requires selective introduction to avoid sulfur oxidation during synthesis.
• Comparative Bioactivity: Thiadiazole-containing analogues () show promise in antimicrobial studies due to heterocycle-mediated target engagement, whereas morpholinopyridine derivatives () are explored in CNS disorders .

Q & A

Q. What are the recommended synthetic routes for 3-(tert-butylthio)-N-(4-methoxyphenyl)pyrrolidine-1-carboxamide, and how can reaction conditions be optimized?

The synthesis of pyrrolidine-1-carboxamide derivatives typically involves coupling reactions between functionalized pyrrolidine precursors and aryl/heteroaryl amines. For example, in analogous compounds like N-(4-methoxyphenyl)pyrrolidine derivatives, nucleophilic substitution or amide bond formation under inert atmospheres (e.g., nitrogen) is common. Reaction optimization may include:

• Solvent selection : Polar aprotic solvents (e.g., DMF, acetonitrile) enhance nucleophilicity .
• Catalysts : Use of coupling agents like EDCI/HOBt for amide bond formation .
• Temperature control : Stepwise heating (e.g., 60–80°C) to minimize side reactions .
  Characterization via TLC or HPLC ensures purity, and yields are improved by iterative adjustments to stoichiometry and solvent ratios .

Q. How is the structural integrity of 3-(tert-butylthio)-N-(4-methoxyphenyl)pyrrolidine-1-carboxamide validated in crystallographic studies?

Single-crystal X-ray diffraction (SC-XRD) is the gold standard. Key steps include:

• Crystallization : Slow evaporation from a solvent mixture (e.g., acetonitrile/dichloromethane) to obtain high-quality crystals .
• Data collection : Using a diffractometer (Mo-Kα radiation, λ = 0.71073 Å) at low temperatures (e.g., 100 K) to reduce thermal motion artifacts .
• Refinement : SHELXL software refines parameters like bond lengths, angles, and displacement factors. For example, in a related zinc coordination complex, bond lengths for Zn–N and Zn–Cl were resolved to ±0.01 Å precision .

Q. What analytical techniques are critical for confirming the identity of pyrrolidine-1-carboxamide derivatives?

• NMR spectroscopy : 1H/13C NMR resolves regiochemistry. For instance, the tert-butylthio group shows a singlet at ~1.4 ppm (9H), while the 4-methoxyphenyl group exhibits characteristic aromatic protons at 6.8–7.2 ppm .
• Mass spectrometry : High-resolution ESI-MS confirms molecular ion peaks (e.g., [M+H]+) with <2 ppm error .
• Elemental analysis : Carbon/hydrogen/nitrogen percentages must align with theoretical values within ±0.4% .

Advanced Research Questions

Q. How can researchers resolve contradictions between spectroscopic data and computational modeling for pyrrolidine-1-carboxamide derivatives?

Discrepancies often arise from dynamic effects (e.g., rotameric equilibria) not captured in static models. Strategies include:

• Variable-temperature NMR : Identifies conformational changes by observing signal coalescence at elevated temperatures .
• DFT calculations : Compare optimized geometries (e.g., B3LYP/6-31G*) with experimental bond angles/rotational barriers .
• Hirshfeld surface analysis : Maps intermolecular interactions in crystallographic data to validate packing models .

Q. What methodologies are employed to assess the biological activity of 3-(tert-butylthio)-N-(4-methoxyphenyl)pyrrolidine-1-carboxamide in enzyme inhibition studies?

• Kinase assays : Use recombinant enzymes (e.g., FAK) with ATP-competitive assays. IC50 values are determined via fluorescence polarization or radiometric methods .
• Cellular assays : Evaluate anti-proliferative effects using MTT or resazurin assays on cancer cell lines (e.g., HT-29, HCT116). Dose-response curves (0.1–100 μM) identify EC50 values .
• Selectivity profiling : Screen against kinase panels (e.g., 50+ kinases) to identify off-target effects .

Q. How can synthetic byproducts or degradation products of this compound be identified and quantified?

• LC-MS/MS : Reverse-phase chromatography (C18 column) with gradient elution separates impurities. MS/MS fragmentation patterns distinguish structural analogs .
• Stability studies : Accelerated degradation under heat/humidity (e.g., 40°C/75% RH for 4 weeks) identifies hydrolytic or oxidative byproducts .
• Quantitative NMR : Uses an internal standard (e.g., 1,3,5-trimethoxybenzene) to quantify impurities ≥0.1% .

Q. What strategies mitigate challenges in crystallizing sterically hindered pyrrolidine-1-carboxamide derivatives?

• Co-crystallization : Add small-molecule co-formers (e.g., succinic acid) to stabilize lattice interactions .
• High-throughput screening : Test 96 solvent combinations (e.g., PEGs, ionic liquids) to identify optimal conditions .
• Cryoprotection : Use glycerol or paraffin oil to prevent crystal cracking during SC-XRD data collection .